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Compound of Interest

Compound Name: alpha-Cyclopentylmandelic acid

Cat. No.: B126746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet in-depth overview of the fundamental molecular

characteristics of α-Cyclopentylmandelic acid, a compound of significant interest in

pharmaceutical synthesis and research. Its role as a key intermediate in the development of

various therapeutics underscores the importance of a precise understanding of its molecular

formula and weight.

Quantitative Molecular Data
The essential quantitative data for α-Cyclopentylmandelic acid is summarized in the table

below. This information is foundational for stoichiometric calculations, analytical

characterization, and formulation development.

Parameter Value Citations

Molecular Formula C₁₃H₁₆O₃ [1][2][3][4][5]

Molecular Weight 220.27 g/mol [1]

220.26 g/mol [2][3][5]

220.2643 g/mol [4]
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The determination of the molecular weight and formula of α-Cyclopentylmandelic acid is

typically achieved through a combination of mass spectrometry and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination:

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to ascertain the

molecular weight.

Methodology:

A dilute solution of α-Cyclopentylmandelic acid is prepared in a suitable volatile solvent

(e.g., methanol, acetonitrile).

The solution is introduced into an electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) mass spectrometer.

For ESI, the sample is nebulized and ionized to form gaseous ions.

The ions are then guided into the mass analyzer (e.g., quadrupole, time-of-flight).

The mass analyzer separates the ions based on their m/z ratio.

The detector records the abundance of ions at each m/z value, generating a mass

spectrum. The peak corresponding to the molecular ion ([M+H]⁺ or [M-H]⁻) is used to

confirm the molecular weight.

2. Elemental Analysis for Molecular Formula Determination:

Objective: To determine the percentage composition of carbon, hydrogen, and oxygen in the

compound to empirically derive the molecular formula.

Methodology:

A precisely weighed sample of α-Cyclopentylmandelic acid is combusted in a furnace with

an excess of oxygen.

The combustion products (carbon dioxide, water, etc.) are passed through a series of

absorption tubes.
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The amount of carbon dioxide and water produced is accurately measured.

The percentages of carbon and hydrogen in the original sample are calculated from these

measurements.

The percentage of oxygen is typically determined by difference.

The empirical formula is calculated from the percentage composition, and in conjunction

with the molecular weight from mass spectrometry, the molecular formula is confirmed.

Logical Relationship Diagram
The following diagram illustrates the logical flow from the compound's identity to its

fundamental molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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